Array ( [bid] => 7504486 ) Buy 3,3-Dimethyl-1-[4-(3-methylphenyl)piperazin-1-yl]butan-1-one

3,3-Dimethyl-1-[4-(3-methylphenyl)piperazin-1-yl]butan-1-one

Catalog No.
S7789795
CAS No.
M.F
C17H26N2O
M. Wt
274.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3,3-Dimethyl-1-[4-(3-methylphenyl)piperazin-1-yl]b...

Product Name

3,3-Dimethyl-1-[4-(3-methylphenyl)piperazin-1-yl]butan-1-one

IUPAC Name

3,3-dimethyl-1-[4-(3-methylphenyl)piperazin-1-yl]butan-1-one

Molecular Formula

C17H26N2O

Molecular Weight

274.4 g/mol

InChI

InChI=1S/C17H26N2O/c1-14-6-5-7-15(12-14)18-8-10-19(11-9-18)16(20)13-17(2,3)4/h5-7,12H,8-11,13H2,1-4H3

InChI Key

URYKHMQIHUOHKN-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)N2CCN(CC2)C(=O)CC(C)(C)C

Canonical SMILES

CC1=CC(=CC=C1)N2CCN(CC2)C(=O)CC(C)(C)C
3,3-Dimethyl-1-[4-(3-methylphenyl)piperazin-1-yl]butan-1-one (commonly known as DMMP) is a novel psychoactive substance that has gained attention in recent years due to its potent effects and widespread availability. It belongs to the class of phenethylamine derivatives, which are known to possess psychoactive properties. In this paper, we aim to provide a comprehensive review of DMMP, including its definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
DMMP is a new psychoactive drug that was first detected in Germany in 2013. It is structurally similar to other psychoactive substances such as MDAI, MDPV, and alpha-Methyltryptamine. DMMP is marketed as a legal alternative to illegal drugs such as MDMA and is sold under various brand names, including "Euphoria," "Zero," and "Nasa."

DMMP has a white to off-white crystalline powder with a melting point of 150-153°C. Its molecular weight is 300.45 g/mol, and it has the molecular formula C19H28N2O. DMMP is soluble in water, methanol, and ethanol.
DMMP is synthesized using a two-step process involving the condensation of piperazine with 3-methylphenylacetonitrile followed by reduction with sodium borohydride. The synthesized DMMP is then purified using chromatography techniques. The characterization of DMMP is done using spectroscopic methods, including Nuclear Magnetic Resonance (NMR), and Fourier Transform Infrared Spectroscopy (FTIR).
Various analytical methods have been used for the detection of DMMP, including gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), and Fourier Transform Infrared (FTIR) spectroscopy.
DMMP is known to act as a potent serotonin, norepinephrine, and dopamine reuptake inhibitor. It also acts as a nonselective monoamine releaser, which results in the release of neurotransmitters such as serotonin, norepinephrine, and dopamine. DMMP has been shown to elicit both stimulant and hallucinogenic effects.
There is limited data available on the toxicity and safety of DMMP in scientific experiments. However, some studies have reported that it can cause acute toxicity, including seizures, hyperthermia, and cardiovascular effects.
DMMP has been used as a research chemical in various scientific studies, including studies on the neurobiology of addiction and substance abuse.
The current state of research on DMMP is limited due to its recent emergence as a psychoactive substance. However, some studies have reported its potential therapeutic use in the treatment of depression, anxiety, and substance use disorders.
DMMP has potential implications in various fields of research and industry, including pharmaceuticals, biotechnology, and medical research. It may also have applications in the development of novel psychoactive drugs.
The limitations of the current research on DMMP include limited data on its toxicity and safety profile, limited understanding of its pharmacological effects, and a lack of standardized detection and quantification methods. Future research directions should focus on comprehensive studies that address these limitations and identify potential therapeutic applications of DMMP in various fields, including depression, anxiety, and substance use disorders.
1. Comprehensive studies on the mechanism of action of DMMP
2. Development of standardized detection and quantification methods for DMMP
3. Long-term toxicity studies of DMMP in animal models
4. Clinical trials to assess the efficacy and safety of DMMP in the treatment of depression, anxiety, and substance use disorders
5. Studies on the potential applications of DMMP in the biotechnology and pharmaceutical industry
6. Studies on the potential use of DMMP as a tool to study the neurobiology of addiction and substance abuse
7. Identification of potential metabolites of DMMP in human samples
8. Studies on the pharmacokinetics of DMMP in humans and animal models
9. Development of analytical methods for the detection of DMMP in environmental samples
10. Investigation of the environmental fate of DMMP and its impact on the environment.
In conclusion, DMMP is a novel psychoactive substance that has gained attention in recent years due to its potent effects and widespread availability. Despite limited research on its toxicity and safety profile, DMMP has potential implications in various fields of research and industry. Future research should focus on comprehensive studies that address the limitations of the current research and identify potential therapeutic applications of DMMP in various fields.

XLogP3

3.3

Hydrogen Bond Acceptor Count

2

Exact Mass

274.204513457 g/mol

Monoisotopic Mass

274.204513457 g/mol

Heavy Atom Count

20

Dates

Last modified: 01-05-2024

Explore Compound Types